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Compound of Interest

Compound Name: 8-(4-Iodophenoxymethyl)quinoline

CAS No.: 1300068-28-3

Cat. No.: B1519334

Get Quote

Executive Summary
8-(4-Iodophenoxymethyl)quinoline (CAS: 1300068-28-3) is a functionalized quinoline

derivative characterized by an ether linkage connecting an 8-methylquinoline scaffold to a 4-

iodophenyl moiety.[1][2] In drug discovery and proteomic profiling, this compound often serves

as a heavy-atom derivative of the privileged 8-hydroxyquinoline scaffold, offering unique

isotopic signatures and hydrophobic interactions.

This guide provides a structural comparison and fragmentation analysis, distinguishing this

compound from its non-iodinated analog (8-(Phenoxymethyl)quinoline) and its precursor (8-

Hydroxyquinoline).[1] The focus is on Electrospray Ionization (ESI) in positive mode, the

standard for analyzing such nitrogen-containing heterocycles.
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Feature
8-(4-

Iodophenoxymethyl)

quinoline

8-

(Phenoxymethyl)qui

noline (Analog)

8-Hydroxyquinoline

(Precursor)

Formula C₁₆H₁₂INO C₁₆H₁₃NO C₉H₇NO

Exact Mass 361.00 235.10 145.05

[M+H]⁺ (m/z) 362.00 236.11 146.06

LogP (Est.)
~4.8 (High

Hydrophobicity)
~3.5 ~1.8

Key Moiety
Aryl Iodide + Ether

Linkage
Aryl Ether Linkage

Free Hydroxyl /

Chelator

Analytical Insight: The presence of the Iodine atom introduces a significant mass defect (Iodine

exact mass ≈ 126.9045) and increases retention time in Reverse Phase LC (RPLC) compared

to the non-iodinated analog.

Fragmentation Analysis (ESI-MS/MS)
The fragmentation of 8-(4-Iodophenoxymethyl)quinoline in ESI+ mode is driven by the

protonation of the quinoline nitrogen, followed by charge-remote or charge-proximal cleavages.

Primary Pathway: Ether Linkage Cleavage (Diagnostic)
The most dominant fragmentation channel is the cleavage of the C-O ether bond.[1] The

positive charge is strongly retained on the basic quinoline moiety due to resonance stabilization

of the resulting benzyl-like carbocation.

Precursor:m/z 362.00 ([M+H]⁺)

Product Ion:m/z 142.06 (Quinoline-8-methyl cation)[1]

Neutral Loss: 220.0 Da (4-Iodophenol)[1]

Mechanistic Note: This pathway is shared with the non-iodinated analog. Both compounds yield

the m/z 142 fragment, making the Neutral Loss the critical differentiator.
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Target (Iodinated): Neutral loss of 220 Da (C₆H₅IO).

Analog (Non-Iodinated): Neutral loss of 94 Da (C₆H₆O, Phenol).

Secondary Pathway: Quinoline Scaffold Breakdown
At higher collision energies (CE > 35 eV), the m/z 142 ion undergoes further fragmentation

characteristic of the quinoline ring.[1]

Precursor:m/z 142.06

Product Ion:m/z 115.05 ([C₉H₇]⁺)

Mechanism: Loss of HCN (27 Da), a signature of pyridine/quinoline ring opening.

Minor Pathway: Iodine Loss
While less common in ESI than EI, the weak C-I bond can cleave, particularly if the molecule

forms a radical cation or under high in-source energy.[1]

Product Ion:m/z 236 ([M+H - I + H]⁺ approx) – Rare in soft ionization.[1]

Visualization of Fragmentation Pathways
The following diagram illustrates the collision-induced dissociation (CID) pathways.

Precursor Ion
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Caption: CID fragmentation pathway of 8-(4-Iodophenoxymethyl)quinoline in ESI+ mode.

The primary transition is the loss of the iodophenol moiety to form the stable quinolinyl cation.
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Comparative Performance Guide
This section compares the target molecule against standard alternatives to assist in

experimental design.

Parameter
8-(4-

Iodophenoxymethyl)

quinoline

8-

(Phenoxymethyl)qui

noline

Performance

Implication

Detection Sensitivity
High (Hydrophobic

boosting)
Moderate

The iodine atom

increases surface

activity in ESI

droplets, often

enhancing ionization

efficiency over the

non-iodinated analog.

[1]

Chromatography Late Eluter Mid Eluter

The target requires

higher % organic

solvent for elution

(C18 column).[1]

Useful for separating

from polar matrix

interferences.

Diagnostic Utility
High (Unique Mass

Defect)
Moderate

The mass of Iodine

(126.904) creates a

distinct mass defect,

allowing easy filtering

from biological

background noise.[1]

Fragment Stability
m/z 142 (High

Stability)

m/z 142 (High

Stability)

Both share the same

quantifier ion (m/z

142), but the target

has a unique qualifier

transition (362->142).

[1]
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Experimental Protocol: Optimized Detection
To validate the presence of 8-(4-Iodophenoxymethyl)quinoline in a sample, follow this self-

validating protocol.

Step 1: Sample Preparation
Solvent: Dissolve standard in Methanol/Water (50:50) with 0.1% Formic Acid.

Concentration: 1 µM (High sensitivity allows low concentration).

Avoid: High concentrations of buffer salts (suppresses ionization).

Step 2: MS Source Parameters (ESI+)[1]
Capillary Voltage: 3.0 - 3.5 kV.

Cone Voltage: 30 V (Optimized to prevent in-source fragmentation of the labile ether bond).

Source Temp: 120°C.

Desolvation Temp: 350°C.

Step 3: MRM / PRM Transitions
For quantitative analysis (Triple Quadrupole or Q-TOF), monitor these transitions:

Quantifier (Primary):m/z 362.0 → 142.1 (Collision Energy: 20-25 eV).[1]

Logic: This is the cleavage of the ether bond, yielding the most abundant fragment.

Qualifier (Secondary):m/z 142.1 → 115.1 (Collision Energy: 40-50 eV).[1]

Logic: Confirms the presence of the quinoline ring structure.[1]

Step 4: Data Validation
Check Isotope Pattern: The precursor (m/z 362) should not show the M+2 peak

characteristic of Chlorine or Bromine.[1] Iodine is monoisotopic (100% ¹²⁷I).
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Check Mass Defect: Ensure the accurate mass is close to 362.003 (Iodine pulls the mass

defect lower than typical organic molecules).
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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